Cas no 735276-43-4 (1,4-Pentanedione, 1-(3-chlorophenyl)-)
735276-43-4 structure
Product Name:1,4-Pentanedione, 1-(3-chlorophenyl)-
CAS No:735276-43-4
MF:C11H11ClO2
MW:210.656842470169
CID:542338
PubChem ID:11195185
Update Time:2025-04-19
1,4-Pentanedione, 1-(3-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Pentanedione, 1-(3-chlorophenyl)-
- 1-(3-chlorophenyl)pentane-1,4-dione
- 735276-43-4
- DTXSID60458341
-
- Inchi: 1S/C11H11ClO2/c1-8(13)5-6-11(14)9-3-2-4-10(12)7-9/h2-4,7H,5-6H2,1H3
- InChI Key: URWAEVRPAMPJHA-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C(CCC(C)=O)=O
Computed Properties
- Exact Mass: 210.0447573g/mol
- Monoisotopic Mass: 210.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.1Ų
1,4-Pentanedione, 1-(3-chlorophenyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
735276-43-4 (1,4-Pentanedione, 1-(3-chlorophenyl)-) Related Products
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